Cas no 680216-07-3 (2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine)

2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine structure
680216-07-3 structure
Product Name:2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine
CAS No:680216-07-3
MF:C10H10N4O
MW:202.212601184845
CID:2798615
Update Time:2023-08-07

2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine
    • 5-cyclobutyl-3-pyrazin-2-yl-1,2,4-oxadiazole
    • 2-(5-Cyclobutyl-1,2,4-oxadiazol-3-yl)pyrazine
    • Inchi: 1S/C10H10N4O/c1-2-7(3-1)10-13-9(14-15-10)8-6-11-4-5-12-8/h4-7H,1-3H2
    • InChI Key: KLUZOQDSHZRVMO-UHFFFAOYSA-N
    • SMILES: O1C(C2CCC2)=NC(C2C=NC=CN=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 222
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.7
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